Cas no 1797638-74-4 (methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate)

• Product Name: methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate
• CAS No: 1797638-74-4
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 6329295
• PubChem ID: 71810161
• Update Time: 2025-06-14

methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate
• methyl 4-{[1-(oxan-4-yl)-1H-pyrazol-4-yl]carbamoyl}benzoate
• F6448-1580
• AKOS024567354
• 1797638-74-4
• methyl 4-[[1-(oxan-4-yl)pyrazol-4-yl]carbamoyl]benzoate

• Inchi： 1S/C17H19N3O4/c1-23-17(22)13-4-2-12(3-5-13)16(21)19-14-10-18-20(11-14)15-6-8-24-9-7-15/h2-5,10-11,15H,6-9H2,1H3,(H,19,21)
• InChI Key： GTOQWHMYGDBRML-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)NC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate

Recent Advances in the Study of Methyl 4-((1-(Tetrahydro-2H-Pyran-4-yl)-1H-Pyrazol-4-yl)Carbamoyl)Benzoate (CAS: 1797638-74-4)

The compound methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate (CAS: 1797638-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, exhibits promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of targeted drug development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate exhibits selective inhibition against specific kinase targets, suggesting its utility in the development of novel therapeutics. Researchers have employed molecular docking and kinetic assays to validate its binding affinity and inhibitory potency, providing a foundation for further structural optimization.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate metabolic stability. However, challenges such as rapid clearance and potential off-target effects necessitate further refinement of the compound's chemical structure. Advanced formulations, including prodrug strategies and nanoparticle-based delivery systems, are being investigated to enhance its bioavailability and therapeutic efficacy.

The synthetic accessibility of methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, leveraging modern catalytic methods and green chemistry principles. These advancements not only facilitate large-scale production but also enable the generation of structural analogs for structure-activity relationship (SAR) studies. Such efforts are critical for identifying derivatives with enhanced pharmacological properties.

Looking ahead, the compound's potential applications extend beyond oncology. Emerging evidence suggests its relevance in neurodegenerative diseases and autoimmune conditions, where kinase modulation plays a pivotal role. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials. As research progresses, methyl 4-((1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamoyl)benzoate stands as a compelling candidate for next-generation drug discovery, embodying the convergence of chemical innovation and biological insight.